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Abstract
Oligopeptide-41, a synthetic peptide also known by its trade name CG-Keramin1, has

emerged as a significant bioactive molecule, primarily investigated for its role in promoting hair

growth. This technical guide provides a comprehensive overview of the discovery, initial

characterization, and mechanism of action of Oligopepeptide-41. It details its primary function

as an inhibitor of Dickkopf-1 (DKK-1), a key negative regulator of the Wnt/β-catenin signaling

pathway, which is crucial for hair follicle development and cycling. This document synthesizes

available quantitative data, outlines experimental protocols for its characterization, and

presents visual diagrams of its signaling pathway and experimental workflows to facilitate a

deeper understanding for research and development professionals.

Introduction
Oligopeptides, short chains of amino acids, are increasingly recognized for their therapeutic

potential in various fields, including dermatology and cosmetics.[1] Oligopeptide-41 is a

synthetically derived peptide that has garnered attention for its ability to stimulate hair follicles

and promote hair growth.[2] Its primary application is in cosmetic formulations aimed at

addressing hair loss.[3] This guide will delve into the scientific basis of Oligopeptide-41's

activity, providing a technical foundation for researchers and drug development professionals.
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Discovery and Initial Characterization
Oligopeptide-41 is a synthetic peptide with the amino acid sequence Ala-Ser-Ala-Lys-Trp-Thr-

His-Asn-Gly-Gly-Glu-Met-Phe.[4] Its discovery was driven by the need for effective agents to

combat hair loss by targeting key molecular pathways involved in hair follicle regulation. The

initial characterization of Oligopeptide-41 focused on its interaction with the Wnt signaling

pathway, a critical regulator of hair follicle morphogenesis and cycling.

Physicochemical Properties
Property Value

Amino Acid Sequence
Ala-Ser-Ala-Lys-Trp-Thr-His-Asn-Gly-Gly-Glu-

Met-Phe

Molecular Formula C63H90N18O19S

Molecular Weight 1435.6 g/mol

Appearance White powder

Solubility Soluble in water

Mechanism of Action: Inhibition of DKK-1 and
Activation of Wnt/β-catenin Signaling
The primary mechanism of action of Oligopeptide-41 is the inhibition of Dickkopf-1 (DKK-1).

DKK-1 is a secreted protein that acts as an antagonist of the Wnt signaling pathway by binding

to the LRP5/6 co-receptor, thereby preventing the formation of the Wnt-Frizzled-LRP5/6

receptor complex. This inhibition leads to the degradation of β-catenin, a key downstream

effector of the canonical Wnt pathway.

By inhibiting DKK-1, Oligopeptide-41 effectively removes this block on the Wnt pathway. This

allows for the stabilization and nuclear translocation of β-catenin, which then activates the

transcription of target genes involved in cell proliferation, differentiation, and survival, ultimately

promoting the anagen (growth) phase of the hair cycle.

Signaling Pathway Diagram
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Caption: Oligopeptide-41 inhibits DKK-1, activating Wnt/β-catenin signaling.

Quantitative Data Summary
While extensive quantitative data from peer-reviewed publications on Oligopeptide-41 is

limited, data from a clinical study on a hair serum product containing a blend of biomimetic

peptides, including those that modulate the Wnt/β-catenin pathway, provides insights into its

potential efficacy.
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Parameter
Baseline
(Mean ± SD)

Day 90 (Mean
± SD)

% Change p-value

Hair Density

(hairs/cm²)
171.35 ± 21.9 185.01 ± 20.57 +7.97% <0.0001

Vellus Hair

Density

(hairs/cm²)

N/A N/A +13.51% <0.0001

Terminal Hair

Density

(hairs/cm²)

N/A N/A +5.93% <0.0001

Hair Thinning

(%)
N/A N/A -17.55% <0.0001

Note: The referenced study evaluated a product with multiple active ingredients, and the

specific contribution of Oligopeptide-41 cannot be isolated.

Experimental Protocols
In Vitro DKK-1 Inhibition Assay
This protocol outlines a general method for assessing the DKK-1 inhibitory activity of a peptide

like Oligopeptide-41.
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Start

Coat 96-well plate with recombinant LRP6 protein.

Block non-specific binding sites.

Incubate with varying concentrations of Oligopeptide-41 and a fixed concentration of biotinylated DKK-1.

Wash to remove unbound reagents.

Add Streptavidin-HRP conjugate.

Wash to remove unbound conjugate.

Add TMB substrate.

Stop reaction with acid.

Read absorbance at 450 nm.

Calculate IC50 value.

End

Click to download full resolution via product page

Caption: Workflow for an in vitro DKK-1 inhibition ELISA.
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In Vivo Hair Growth Study in C57BL/6 Mice
The C57BL/6 mouse model is commonly used for studying hair growth due to its synchronized

hair follicle cycling.

Start

Synchronize hair follicles of C57BL/6 mice to telogen phase via depilation.

Divide mice into control and treatment groups (topical Oligopeptide-41).

Apply test substance daily for a defined period (e.g., 28 days).

Monitor and photograph the dorsal skin at regular intervals.

Analyze hair regrowth by measuring the darkened skin area (anagen induction) and hair length.

Perform histological analysis of skin samples to assess hair follicle morphology and density.

End
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Caption: Workflow for an in vivo hair growth study in C57BL/6 mice.

Wnt/β-catenin Signaling Pathway Activation Assay
A common method to assess the activation of the Wnt/β-catenin pathway is through a TCF/LEF

reporter assay.
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Start

Transfect cells (e.g., HEK293T) with a TCF/LEF luciferase reporter plasmid and a control Renilla luciferase plasmid.

Treat cells with varying concentrations of Oligopeptide-41 in the presence or absence of DKK-1.

Incubate for 24-48 hours.

Lyse the cells.

Measure Firefly and Renilla luciferase activity using a dual-luciferase assay system.

Normalize Firefly luciferase activity to Renilla luciferase activity.

Analyze the fold change in reporter activity compared to control.

End

Click to download full resolution via product page

Caption: Workflow for a TCF/LEF luciferase reporter assay.
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Safety and Toxicological Profile
Oligopeptide-41 is generally considered safe for topical use in cosmetic formulations. Acute

oral toxicity studies in rats have shown no signs of systemic toxicity at doses up to 2000 mg/kg

body weight. As with most cosmetic ingredients, dermal irritation and sensitization potential

should be evaluated for specific formulations.

Conclusion and Future Directions
Oligopeptide-41 represents a targeted approach to hair growth promotion through its well-

defined mechanism of DKK-1 inhibition and subsequent activation of the Wnt/β-catenin

signaling pathway. While initial data and its use in cosmetic products are promising, further

rigorous, peer-reviewed clinical studies are needed to fully elucidate its efficacy and optimal

formulation characteristics. Future research could focus on its potential synergistic effects with

other hair growth-promoting agents and explore its application in other Wnt-related skin

conditions. The detailed characterization and methodologies presented in this guide provide a

solid foundation for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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